Cas no 2870689-12-4 (3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- )

3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- is a specialized heterocyclic compound featuring an isothiazole core functionalized with an iodo substituent and an allyloxycarbonylamino group. This structure confers reactivity suitable for further derivatization, particularly in cross-coupling reactions and nucleophilic substitutions, making it valuable in pharmaceutical and agrochemical synthesis. The iodine moiety enhances its utility in palladium-catalyzed couplings, while the allyloxycarbonyl group offers selective deprotection potential. Its well-defined reactivity profile and stability under standard conditions make it a practical intermediate for constructing complex molecular architectures. Suitable for controlled functionalization, this compound is primarily employed in research and development applications requiring precise structural modifications.

3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- structure

2870689-12-4 structure

Product Name:3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]-

CAS No:2870689-12-4

MF:C₈H₇IN₂O₄S

MW:354.121652841568

CID:5563292

Update Time:2025-06-08

3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

- 5-Iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]-3-isothiazolecarboxylic acid (ACI)
- 3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]-
- Inchi： 1S/C8H7IN2O4S/c1-2-3-15-8(14)10-4-5(7(12)13)11-16-6(4)9/h2H,1,3H2,(H,10,14)(H,12,13)
- InChI Key： PALWTRNSVNLMCY-UHFFFAOYSA-N
- SMILES： O=C(C1C(NC(OCC=C)=O)=C(I)SN=1)O

3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-39918479-0.05g	5-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid	2870689-12-4	0.05g	$732.0	2023-07-07
Enamine	EN300-39918479-0.1g	5-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid	2870689-12-4	0.1g	$767.0	2023-07-07
Enamine	EN300-39918479-0.25g	5-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid	2870689-12-4	0.25g	$801.0	2023-07-07
Enamine	EN300-39918479-0.5g	5-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid	2870689-12-4	0.5g	$836.0	2023-07-07
Enamine	EN300-39918479-1.0g	5-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid	2870689-12-4	1.0g	$871.0	2023-07-07
Enamine	EN300-39918479-2.5g	5-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid	2870689-12-4	2.5g	$1707.0	2023-07-07
Enamine	EN300-39918479-5.0g	5-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid	2870689-12-4	5.0g	$2525.0	2023-07-07
Enamine	EN300-39918479-10.0g	5-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,2-thiazole-3-carboxylic acid	2870689-12-4	10.0g	$3746.0	2023-07-07

3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
5. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327

Additional information on 3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]-

Recent Advances in the Study of 3-Isothiazolecarboxylic Acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- (CAS: 2870689-12-4)

The compound 3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- (CAS: 2870689-12-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a versatile building block in the synthesis of novel heterocyclic compounds. Its isothiazole core, coupled with the iodo and allyloxycarbonylamino substituents, offers a rich platform for further chemical modifications. Researchers have successfully employed this compound in the development of new inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

One of the most promising applications of 3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- is in the field of kinase inhibition. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain tyrosine kinases, which are often overexpressed in various cancers. The compound's mechanism of action appears to involve competitive binding at the ATP-binding site of these kinases, leading to the suppression of downstream signaling pathways.

In addition to its potential as a therapeutic agent, this compound has also shown utility as a molecular probe in chemical biology research. Its unique structural features allow for easy conjugation with various reporter groups, making it an attractive tool for studying protein-ligand interactions and cellular processes. Recent work has demonstrated its effectiveness in fluorescence-based assays and protein labeling applications.

The synthesis and optimization of 3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- have been the subject of several recent publications. Researchers have developed improved synthetic routes that offer higher yields and better purity profiles. These advancements have facilitated more extensive biological evaluation of the compound and its derivatives.

Looking forward, the compound's potential applications in drug discovery appear particularly promising. Its modular structure allows for the generation of diverse analogs with potentially improved pharmacological properties. Current research efforts are focused on exploring structure-activity relationships to optimize its biological activity and reduce potential off-target effects.

In conclusion, 3-Isothiazolecarboxylic acid, 5-iodo-4-[[(2-propen-1-yloxy)carbonyl]amino]- represents an important scaffold in medicinal chemistry with multiple potential applications. Continued research into its biological activities and synthetic modifications will likely yield valuable insights for the development of new therapeutic agents and research tools in the chemical biology field.